Cas no 23253-50-1 (4-Iodo-3-phenylisoxazole)

• Product Name: 4-Iodo-3-phenylisoxazole
• CAS No: 23253-50-1
• MF: C₉H₆INO
• MW: 271.054514408112
• CID: 2660161
• Update Time: 2023-08-06

4-Iodo-3-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3-phenyl-1,2-oxazole
• 4-Iodo-3-phenylisoxazole
• Isoxazole, 4-iodo-3-phenyl-
• 3-Phenyl-4-iodoisoxazole
• 4-Iodo-3-phenylisoxazole #
• NEVGSUVHFIAAFZ-UHFFFAOYSA-N

• Inchi： 1S/C9H6INO/c10-8-6-12-11-9(8)7-4-2-1-3-5-7/h1-6H
• InChI Key： NEVGSUVHFIAAFZ-UHFFFAOYSA-N
• SMILES： IC1=CON=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 26